Cas no 38970-42-2 ((2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethyl)(methyl)amine)

• Product Name: (2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethyl)(methyl)amine
• CAS No: 38970-42-2
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6159884
• PubChem ID: 85636976
• Update Time: 2025-07-23

(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethyl)(methyl)amine
• (2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethyl)(methyl)amine
• 38970-42-2
• EN300-1852457

• Inchi： 1S/C12H21N/c1-12(2)10-5-4-9(6-7-13-3)11(12)8-10/h4,10-11,13H,5-8H2,1-3H3
• InChI Key： FVCFECDDIDQWBX-UHFFFAOYSA-N
• SMILES： N(C)CCC1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on (2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethyl)(methyl)amine

Comprehensive Overview of CAS No. 38970-42-2 and (2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethyl)(methyl)amine

The compound identified by CAS No. 38970-42-2, also known as (2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethyl)(methyl)amine, is a fascinating chemical entity with a unique bicyclic structure. This molecule belongs to the class of terpenoid-derived amines, which are increasingly gaining attention in the fields of flavor and fragrance chemistry, pharmaceutical research, and material science. Its structural features, including the bicyclo[3.1.1]heptene core and the ethyl-methylamine side chain, make it a subject of interest for researchers exploring novel bioactive compounds and synthetic intermediates.

In recent years, the demand for natural product analogs and sustainable chemicals has surged, driven by consumer preferences for eco-friendly products. The 6,6-dimethylbicyclo[3.1.1]hept-2-ene moiety in this compound is reminiscent of pinene, a well-known terpene found in pine trees. This connection has sparked interest in its potential applications in green chemistry and renewable resource utilization. Researchers are investigating whether this amine derivative could serve as a building block for biodegradable polymers or as a flavor enhancer in food science.

The methylamine functional group in CAS No. 38970-42-2 adds another layer of complexity to its chemical behavior. This moiety is known to participate in various biochemical interactions, making the compound potentially relevant for medicinal chemistry studies. While not currently classified as a pharmaceutical agent, its structural similarity to certain alkaloids and neurotransmitter analogs has led to preliminary investigations into its biological activity. However, it's crucial to note that extensive clinical research would be required before any therapeutic applications could be considered.

From a synthetic chemistry perspective, the compound presents interesting challenges and opportunities. The bicyclic framework offers multiple sites for chemical modification, allowing for the creation of diverse derivatives. Recent publications have explored its use as a precursor for chiral catalysts and ligands in asymmetric synthesis. The vinyl group in the structure provides a handle for various functionalization reactions, making it a versatile intermediate in organic synthesis.

In the context of industrial applications, CAS No. 38970-42-2 has been examined for potential use in specialty chemicals manufacturing. Its unique molecular architecture could contribute to the development of advanced materials with specific optical or electronic properties. Some researchers have proposed its incorporation into liquid crystal formulations or as a component in functional coatings, though these applications remain largely experimental at this stage.

The compound's physicochemical properties are also noteworthy. While specific data may vary depending on the isomeric form, typical characteristics include moderate lipophilicity and volatility profiles that make it suitable for various formulation technologies. These properties are particularly relevant for researchers working in delivery system development or product formulation science.

From an analytical chemistry standpoint, (2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethyl)(methyl)amine presents distinct spectroscopic signatures that facilitate its identification and quantification. Modern techniques such as GC-MS and NMR spectroscopy can readily characterize this compound, making quality control and purity assessment relatively straightforward for experienced chemists.

In the realm of computational chemistry, this molecule has attracted attention for molecular modeling studies. Its rigid bicyclic structure combined with the flexible amine side chain makes it an interesting subject for conformational analysis and docking studies. Such computational approaches are helping researchers predict potential molecular interactions and structure-activity relationships without the need for extensive laboratory work.

As with any specialized chemical compound, proper handling procedures and safety protocols should be observed when working with CAS No. 38970-42-2. While not classified as hazardous under standard regulations, appropriate laboratory practices including the use of personal protective equipment are recommended when handling this or any other chemical substance.

The future research directions for this compound appear promising. With growing interest in terpene chemistry and sustainable materials, (2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethyl)(methyl)amine may find new applications in emerging fields. Current studies are exploring its potential in catalysis, material science, and as a chemical probe for biological systems. As research continues, we may discover additional valuable properties of this intriguing molecule.